Cas no 1860441-32-2 (7-Oxabicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-)

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-
• CAS No: 1860441-32-2
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5285052
• Update Time: 2025-05-30

7-Oxabicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-

• Inchi： 1S/C8H15NO3S/c1-5(13(9,10)11)7-4-6-2-3-8(7)12-6/h5-8H,2-4H2,1H3,(H2,9,10,11)
• InChI Key： PXAVEFABONXUEI-UHFFFAOYSA-N
• SMILES： C(C1CC2CCC1O2)(C)S(=O)(=O)N

Additional information on 7-Oxabicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-

7-Oxabicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl-

The compound 7-Oxabicyclo[2.2.1]heptane-2-methanesulfonamide, α-methyl- (CAS No: 1860441-32-2) is a bicyclic sulfonamide with a unique structural arrangement that makes it a subject of interest in various chemical and pharmaceutical research domains. This compound belongs to the class of bicyclic amides and is characterized by its rigid bicyclic framework, which contributes to its stability and potential bioactivity.

7-Oxabicyclo[2.2.1]heptane serves as the core structure of this compound, with the methanesulfonamide group attached at the 2-position and an α-methyl substituent further modifying the structure. The combination of these functional groups imparts specific physicochemical properties to the molecule, making it a promising candidate for applications in drug discovery and material science.

Recent studies have highlighted the potential of 7-Oxabicyclo[2.2.1]heptane derivatives as inhibitors of various enzymes and proteins involved in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain analogs of this compound exhibit potent inhibitory activity against kinase enzymes, which are often overexpressed in cancer cells.

The synthesis of α-methyl-7-Oxabicyclo[2.2.1]heptane-2-methanesulfonamide involves a multi-step process that typically begins with the preparation of the bicyclic framework followed by functionalization with the methanesulfonamide group and subsequent introduction of the methyl substituent at the alpha position. This process requires precise control over reaction conditions to ensure high yield and purity.

In terms of applications, 7-Oxabicyclo[2.2.1]heptane derivatives have shown promise in drug delivery systems due to their ability to enhance drug solubility and bioavailability. Additionally, their rigid structure makes them suitable for use as building blocks in the construction of more complex molecules with tailored properties.

From an environmental perspective, understanding the degradation pathways of α-methyl-7-Oxabicyclo[2.